Cas no 82869-24-7 (Methyl Artemisinate)

• Product name: Methyl Artemisinate
• CAS No: 82869-24-7
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 5050513

Methyl Artemisinate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(1R,4R,4aS,8aR)-4,7-dimethyl-1,2,3,4,4a,5,6,8a-octahydronaphthalen-1-yl]prop-2-enoate
• Methyl artemisinate
• Methyl Artemisinate

• Inchi： 1S/C16H24O2/c1-10-5-7-13-11(2)6-8-14(15(13)9-10)12(3)16(17)18-4/h9,11,13-15H,3,5-8H2,1-2,4H3/t11-,13+,14+,15+/m1/s1
• InChI Key： AOBAHYLCIGMCHX-UNQGMJICSA-N
• SMILES： O(C)C(C(=C)[C@@H]1CC[C@@H](C)[C@@H]2CCC(C)=C[C@@H]21)=O

Computed Properties

• Exact Mass: 248.177630004 g/mol
• Monoisotopic Mass: 248.177630004 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Molecular Weight: 248.36
• Topological Polar Surface Area: 26.3

Related Categories

• Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids